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Compound of Interest

Compound Name: 2,6-Dibromo-4-nitrophenol

Cat. No.: B181593

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed procedures for the safe handling and storage of 2,6-Dibromo-
4-nitrophenol (CAS No. 99-28-5), a chemical intermediate used in various laboratory and
research applications. Adherence to these protocols is crucial to ensure personnel safety and
maintain the integrity of the compound.

Hazard Identification and Safety Precautions

2,6-Dibromo-4-nitrophenol is a hazardous substance that requires careful handling. The
primary hazards are summarized below.

GHS Hazard Classification:

o Acute toxicity, Oral (Category 4)[1][2]

Acute toxicity, Dermal (Category 4)[1][2]

Acute toxicity, Inhalation (Category 4)[1][2]

Skin irritation (Category 2)[1][2]

Serious eye irritation (Category 2)[1][2]
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o Specific target organ toxicity — single exposure (Category 3), May cause respiratory
irritation[2][3]

e Hazardous to the aquatic environment, acute hazard (Category 2)

Hazard Statements:

H302: Harmful if swallowed.[1][2]

e H312: Harmful in contact with skin.[1][2]

e H315: Causes skin irritation.[1][2]

e H319: Causes serious eye irritation.[1][2]

e H332: Harmful if inhaled.[1][2]

o H335: May cause respiratory irritation.[2]

e H401: Toxic to aquatic life.[4]

Precautionary Statements: A comprehensive list of precautionary statements is provided in the
Safety Data Sheet. Key preventative measures include:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[1][2]

P270: Do not eat, drink or smoke when using this product.[2][4]

P271: Use only outdoors or in a well-ventilated area.[2][4]

P273: Avoid release to the environment.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[1][2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment must be worn when handling 2,6-Dibromo-4-
nitrophenol.
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Equipment

Specification

Purpose

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).

[2]

To prevent eye contact which

can cause serious irritation.

Skin Protection

Chemical-resistant, impervious
gloves (e.g., nitrile rubber).
Fire/flame resistant and

impervious clothing.[2]

To prevent skin contact which

is harmful and causes irritation.

Respiratory Protection

Use a full-face respirator if
exposure limits are exceeded
or if irritation is experienced.[2]
A patrticle filter is

recommended.[5]

To prevent inhalation of

harmful dust.

Handling Procedures

Proper handling techniques are essential to minimize exposure and maintain a safe laboratory

environment.

o Engineering Controls: Handle in a well-ventilated place, preferably within a chemical fume

hood.[2][6] Ensure adequate ventilation to keep airborne concentrations low.[6] An eyewash

station and a safety shower should be readily available.[6]

e General Handling:

[¢]

[e]

o

[¢]

[¢]

Avoid contact with skin, eyes, and clothing.[1][6]
Avoid the formation of dust and aerosols.[2]

Wash hands and face thoroughly after handling.[1]

Use non-sparking tools to prevent ignition.[2]

Do not eat, drink, or smoke in areas where the chemical is handled.[2]
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Storage Procedures

Correct storage is necessary to maintain the chemical's stability and prevent hazardous

situations.
Storage Parameter Requirement Reason
. Keep container tightly closed. Prevents contamination and
Container
[11[2][5][6] release of dust.
) Store in a dry, cool, and well- Ensures stability and prevents
Location ] ]
ventilated place.[2][5][6] degradation.
) Restricts access to authorized
Security Store locked up.[2][7]
personnel only.
Store away from strong _
. o Prevents potentially hazardous
Incompatibilities oxidizing agents and strong

chemical reactions.
bases.[5][7]

Spill and Waste Disposal Protocols

In the event of a spill or for routine disposal, the following procedures must be followed.
Spill Response:

o Evacuate: Evacuate personnel from the immediate spill area.[1]

e Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent further leakage or spillage if it is safe to do so. Do not let the chemical enter
drains.[2]

o Personal Protection: Wear appropriate PPE as outlined in Section 2.
e Clean-up:

o Avoid generating dust.[6]
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o Carefully sweep or vacuum up the material.[6][7]

o Place the collected material into a suitable, labeled container for disposal.[6][7]
Waste Disposal:
» Dispose of contents and container to an approved waste disposal plant.

o Disposal must be in accordance with all applicable federal, state, and local environmental
regulations.[2]

First Aid Measures

Immediate and appropriate first aid is critical in case of exposure.
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Exposure Route First Aid Protocol

Move the victim to fresh air. If breathing is

) difficult, give oxygen. If not breathing, give

Inhalation . o ] ) )
artificial respiration. Seek immediate medical

attention.[2][8]

Immediately take off all contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact ) )
water for at least 15 minutes. Seek medical

attention if irritation persists.[1][5][8]

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact

Eye Contact ] ]
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[2][7]

[8]

Do NOT induce vomiting. If the person is
conscious, rinse their mouth with water and
) have them drink 2-4 cupfuls of water or milk.
Ingestion . :
Never give anything by mouth to an
unconscious person. Seek immediate medical

attention.[1][8]

Experimental Protocol: General Laboratory Use

While specific experimental protocols will vary based on the research application, the following
provides a general workflow for the use of 2,6-Dibromo-4-nitrophenol as a laboratory reagent.

Objective: To outline a safe and standardized procedure for weighing and dissolving 2,6-
Dibromo-4-nitrophenol for use in a chemical reaction.

Materials:
¢ 2,6-Dibromo-4-nitrophenol

o Appropriate solvent (e.g., ethanol, acetone)[9]
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e Analytical balance

e Spatula

e Weighing paper or boat

» Beaker or flask

 Stir bar and stir plate

o Appropriate PPE (see Section 2)
Procedure:

e Preparation:

o Ensure the chemical fume hood is operational and the work area is clean and free of
clutter.

o Don the required PPE.
» Weighing:
o Tare the analytical balance with the weighing paper or boat.

o Carefully transfer the desired amount of 2,6-Dibromo-4-nitrophenol from its storage
container to the weighing vessel using a clean spatula.

o Perform this step inside the fume hood to minimize inhalation risk.[8]
o Record the exact weight.
e Dissolving:
o Place a stir bar into the beaker or flask.
o Carefully transfer the weighed solid into the vessel.

o Place the vessel on a stir plate within the fume hood.
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o Slowly add the desired solvent to the solid to avoid splashing.[8]

o Turn on the stirrer and allow the solid to dissolve completely. Gentle heating may be
required for some solvents, but this should be done with caution and appropriate safety

measures.

e Use in Reaction:
o Once dissolved, the solution is ready for use in the intended chemical reaction.
o All subsequent steps should also be performed within the fume hood.

e Post-Procedure:
o Clean all equipment thoroughly.

o Dispose of any waste, including contaminated weighing paper and gloves, in the
designated hazardous waste container.[8]

o Wash hands thoroughly after removing PPE.

Visual Protocols

The following diagrams illustrate key workflows for handling and responding to incidents
involving 2,6-Dibromo-4-nitrophenol.
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Preparation

Don Appropriate PPE

:

Verify Fume Hood Operation

Proceed to Handling

Immedia$e Actions

Hangdling
Y

Evacuate Immediate Area

Weigh Compound in Fume Hood

l '

Ensure Ventilation

Dissolve in Solvent

l Cleanup ;rocedure

Perform Reaction )
Don Spill Response PPE

Reaction Complete l

Post-Prpcedure

Contain Spill

Clean Equipment

l '

Collect Material (Avoid Dust)

Dispose of Hazardous Waste

l '

Remove PPE & Wash Hands Place in Labeled Waste Container
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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